Cas no 1060201-90-2 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide
• CAS No: 1060201-90-2
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 6491380
• PubChem ID: 25851762
• Update Time: 2025-06-11

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide
• AKOS016468736
• F5098-0852
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]butanamide
• 1060201-90-2
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)butyramide

• Inchi： 1S/C16H20N2O2/c1-2-3-15(19)17-13-7-6-11-8-9-18(14(11)10-13)16(20)12-4-5-12/h6-7,10,12H,2-5,8-9H2,1H3,(H,17,19)
• InChI Key： GZJFUHKHSJETDX-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1C2C=C(C=CC=2CC1)NC(CCC)=O

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide

Introduction to N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide (CAS No. 1060201-90-2)

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide, identified by its CAS number 1060201-90-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a cyclopropane moiety and an indole core suggests unique electronic and steric properties that may contribute to its biological activity.

The indole scaffold is a well-documented pharmacophore in drug discovery, with numerous bioactive molecules featuring this structural motif. Indole derivatives have been extensively studied for their roles in various biological processes, including modulation of neurotransmitter systems, immune responses, and anti-inflammatory effects. The specific substitution pattern in N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide may confer distinct pharmacological properties, making it a promising candidate for further investigation.

In recent years, there has been a growing emphasis on the development of molecules that can interact with biological targets in novel ways. The cyclopropane ring, a three-membered carbon heterocycle, is known for its ability to induce conformational constraints in molecules, which can enhance binding affinity and selectivity. This structural feature may be particularly advantageous in the design of drugs targeting enzymes or receptors with specific binding pockets.

The butanamide side chain in N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide adds another layer of complexity to the molecule. Amide functionalities are commonly found in bioactive compounds due to their ability to form hydrogen bonds, which can stabilize protein-ligand interactions. The combination of the cyclopropane ring and the amide group may lead to unique interactions with biological targets, potentially opening up new avenues for therapeutic intervention.

Recent studies have highlighted the importance of structure-based drug design in the development of novel therapeutics. Computational methods, such as molecular docking and quantum mechanical calculations, have been instrumental in predicting the binding modes and affinities of small molecules to biological targets. N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide, with its complex structure, presents an excellent opportunity for such studies.

The synthesis of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the indole core through cyclization reactions and the introduction of the cyclopropane and amide functionalities through nucleophilic substitution and condensation reactions, respectively. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, may be employed to enhance efficiency and selectivity.

Evaluation of the pharmacological properties of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide requires rigorous in vitro and in vivo testing. In vitro assays can provide initial insights into its interaction with biological targets such as enzymes and receptors. These assays often involve enzyme inhibition studies or receptor binding assays using radioligands or fluorescent probes. In vivo studies can then be conducted to assess its efficacy and safety in animal models.

The potential therapeutic applications of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)butanamide are diverse. Given its structural features, it may exhibit activity against a range of diseases, including neurological disorders, inflammation-related conditions, and infectious diseases. For instance, indole derivatives have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's by modulating neurotransmitter systems.

The cyclopropane moiety could enhance blood-brain barrier penetration or improve metabolic stability, making it an attractive feature for drug development. Additionally, the amide group may contribute to favorable pharmacokinetic properties by facilitating absorption and distribution while minimizing toxicity. Further research is needed to fully elucidate the therapeutic potential of this compound.

In conclusion, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yi)butanamide, with its CAS number 1060201-90-2, represents a fascinating compound with potential applications in pharmaceutical chemistry. Its unique structural features suggest unique biological activities that warrant further investigation. Through advanced synthetic methods and rigorous pharmacological evaluation, this molecule could contribute to the development of novel therapeutic agents that address unmet medical needs.